Cas no 22098-09-5 (2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester)

• Product Name: 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester
• CAS No: 22098-09-5
• MF: C₇H₅BrO₃S
• MW: 249.081800222397
• CID: 5260961
• Update Time: 2025-11-01

2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester

• Inchi： 1S/C7H5BrO3S/c1-11-7(10)6(9)4-2-3-5(8)12-4/h2-3H,1H3
• InChI Key： UHWNJNXJGJUACL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)(=O)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester

Comprehensive Guide to 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester (CAS No. 22098-09-5)

2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester (CAS No. 22098-09-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as methyl 5-bromo-2-thiopheneglyoxylate, belongs to the thiophene family, known for its versatile reactivity and utility in synthetic chemistry. Researchers and industries value this compound for its unique structural features, which make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester includes a thiophene ring substituted with a bromine atom at the 5-position and an α-oxo ester group. This combination enhances its reactivity, making it suitable for various coupling reactions and functional group transformations. The presence of the bromo substituent offers opportunities for further derivatization, which is crucial in drug discovery and material science.

One of the key reasons for the growing interest in methyl 5-bromo-2-thiopheneglyoxylate is its role in the development of bioactive compounds. Recent trends in pharmaceutical research highlight the demand for heterocyclic scaffolds, and thiophene derivatives like this one are increasingly explored for their potential in treating various diseases. For instance, thiophene-based molecules have shown promise in antiviral and anticancer research, aligning with current global health priorities.

In agrochemical applications, 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester serves as a precursor for the synthesis of pesticides and herbicides. The agricultural sector is under constant pressure to develop safer and more effective solutions, and this compound’s reactivity allows for the creation of targeted molecules that address specific pest-related challenges. This aligns with the increasing focus on sustainable farming practices and reduced environmental impact.

From a synthetic chemistry perspective, the α-oxo ester functionality in this compound is particularly valuable. It participates in condensation reactions, enabling the formation of complex heterocycles and other high-value intermediates. Researchers frequently search for "thiophene derivatives in organic synthesis" or "bromo-thiophene applications," reflecting the compound’s relevance in modern chemical research.

The market for 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester is influenced by the expanding pharmaceutical and agrochemical industries. With the rise of personalized medicine and green chemistry initiatives, the demand for specialized intermediates like this one is expected to grow. Suppliers and manufacturers are increasingly focusing on scalability and purity to meet the needs of high-end research and industrial applications.

Handling and storage of methyl 5-bromo-2-thiopheneglyoxylate require standard laboratory precautions. While it is not classified as a hazardous material, proper ventilation and protective equipment are recommended to ensure safety during use. Researchers often inquire about "safe handling of thiophene derivatives" or "stability of brominated esters," emphasizing the importance of practical guidelines in laboratory settings.

In summary, 2-Thiopheneacetic acid, 5-bromo-α-oxo-, methyl ester (CAS No. 22098-09-5) is a versatile and valuable compound in synthetic and applied chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural properties. As research continues to explore new frontiers in heterocyclic chemistry, this compound is poised to remain a critical tool for scientists and industries worldwide.